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Compound of Interest

Compound Name: Spiperone hydrochloride

Cat. No.: B1662569 Get Quote

Introduction

Spiperone hydrochloride, a butyrophenone derivative traditionally used as an antipsychotic

and dopamine D2 receptor antagonist, has emerged as a promising candidate for drug

repurposing in oncology.[1] Preclinical studies have demonstrated its cytotoxic effects against

various cancer cell lines, particularly in colorectal and breast cancer.[2][3] The mechanism of

action deviates from traditional chemotherapeutics and involves the induction of endoplasmic

reticulum (ER) stress, disruption of intracellular calcium homeostasis, and subsequent

apoptosis, presenting a novel therapeutic avenue.[4][5] These application notes provide a

summary of the anti-cancer effects of spiperone hydrochloride and detailed protocols for

assessing its impact on cell viability.

Data Presentation
The cytotoxic effects of spiperone hydrochloride have been quantified across a panel of

colorectal cancer (CRC) cell lines. The half-maximal inhibitory concentration (IC50) values,

determined after 72 hours of treatment using a standard MTT assay, are summarized below.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1662569?utm_src=pdf-interest
https://www.benchchem.com/product/b1662569?utm_src=pdf-body
https://synapse.patsnap.com/article/what-is-the-mechanism-of-spiperone
https://pmc.ncbi.nlm.nih.gov/articles/PMC8834219/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7604408/
https://pubmed.ncbi.nlm.nih.gov/35159043/
https://www.researchgate.net/publication/358291268_Dissecting_the_Mechanism_of_Action_of_Spiperone-A_Candidate_for_Drug_Repurposing_for_Colorectal_Cancer
https://www.benchchem.com/product/b1662569?utm_src=pdf-body
https://www.benchchem.com/product/b1662569?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662569?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Line Type IC50 (72h) (μmol/L)
95% Confidence
Interval (μmol/L)

HCT116 Colorectal Carcinoma 7.10 6.61–7.64

HCT8 Colorectal Carcinoma 5.26 4.83–5.72

SW620
Colorectal

Adenocarcinoma
9.23 8.55–9.97

SW480
Colorectal

Adenocarcinoma
9.87 8.97–10.9

CRC-SC#1
Colorectal Cancer

Stem Cell
3.76 3.38–4.18

Table 1: Cytotoxicity of Spiperone Hydrochloride in Colorectal Cancer Cell Lines. Data

sourced from a study by Antona et al., 2022.[2]

Mechanism of Action
Spiperone hydrochloride's anti-cancer activity is not primarily driven by its dopamine receptor

antagonism.[1] Instead, it induces a cascade of events initiated by the disruption of intracellular

calcium (Ca²⁺) homeostasis.[4][6] Spiperone triggers a massive release of Ca²⁺ from the

endoplasmic reticulum in a phospholipase C (PLC)-dependent manner.[4][7] This leads to ER

stress and the activation of the Unfolded Protein Response (UPR).[4][8] Prolonged ER stress

ultimately culminates in the induction of apoptosis.[4][8] Additionally, spiperone has been

shown to impair mitochondrial and lysosomal function and induce autophagy.[3]
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Caption: Workflow of the MTT cell viability assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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